Cas no 2172570-22-6 (2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine structure
2172570-22-6 structure
Product Name:2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
CAS No:2172570-22-6
MF:C13H24N4
MW:236.356462478638
CID:6405282
PubChem ID:165851037
Update Time:2025-06-22

2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
    • 2172570-22-6
    • EN300-1598344
    • 2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
    • Inchi: 1S/C13H24N4/c1-10(2)9-17-13(11-5-3-4-6-11)12(7-8-14)15-16-17/h10-11H,3-9,14H2,1-2H3
    • InChI Key: NLOUIXQWMVJGOU-UHFFFAOYSA-N
    • SMILES: N1(CC(C)C)C(=C(CCN)N=N1)C1CCCC1

Computed Properties

  • Exact Mass: 236.20009678g/mol
  • Monoisotopic Mass: 236.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.7Ų

2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1598344-50mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
50mg
$1500.0 2023-09-23
Enamine
EN300-1598344-100mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
100mg
$1572.0 2023-09-23
Enamine
EN300-1598344-250mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
250mg
$1642.0 2023-09-23
Enamine
EN300-1598344-500mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
500mg
$1714.0 2023-09-23
Enamine
EN300-1598344-1000mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
1000mg
$1785.0 2023-09-23
Enamine
EN300-1598344-2500mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
2500mg
$3501.0 2023-09-23
Enamine
EN300-1598344-5000mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
5000mg
$5179.0 2023-09-23
Enamine
EN300-1598344-10000mg
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
10000mg
$7681.0 2023-09-23
Enamine
EN300-1598344-0.05g
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
0.05g
$1500.0 2023-05-27
Enamine
EN300-1598344-0.1g
2-[5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172570-22-6
0.1g
$1572.0 2023-05-27

Additional information on 2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172570-22-6)

2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2172570-22-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework, including a cyclopentyl ring and a propyl chain, contributes to its distinct chemical properties and potential applications.

The structural motif of 2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine incorporates a triazole ring at the 4-position of an ethanamine backbone. This configuration is particularly noteworthy due to the presence of both cyclopentyl and isobutyl substituents, which are known to modulate electronic and steric interactions within the molecule. Such modifications are strategically employed in drug design to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing novel triazole derivatives with therapeutic potential. The triazol-4-yl moiety in this compound is of particular interest because it serves as a versatile pharmacophore that can interact with various biological receptors and enzymes. Studies have demonstrated that triazole-based compounds exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

The cyclopentyl substituent in 2-5-cyclopentyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine contributes to the molecule's lipophilicity and solubility profile, making it more amenable for oral administration or formulation into controlled-release systems. This feature is particularly advantageous in drug development, where bioavailability and pharmacokinetic properties are critical determinants of therapeutic efficacy.

Furthermore, the isobutyl group attached to the ethanamine backbone introduces steric hindrance that can influence the compound's binding orientation at target sites. This steric modulation is often exploited to improve selectivity over off-target interactions, thereby reducing adverse effects. The combination of these structural elements makes 2-(5-cyclopentyl)-4-(isobutylamino)-1H-tetrazole (a simplified nomenclature) a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking simulations have revealed that 2-(5-cyclopentyl)-4-(isobutylamino)-1H-tetrazole can interact with proteins involved in cell signaling pathways relevant to neurodegenerative diseases. These findings align with emerging research trends that emphasize the role of triazole derivatives in modulating neuroinflammatory processes.

The synthesis of 2-(5-cyclopentyl)-4-(isobutylamino)-1H-tetrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the triazole ring and nucleophilic substitution processes to introduce the cyclopentyl and isobutyl groups. Advances in catalytic methods have streamlined these synthetic routes, making it feasible to produce this compound on a larger scale for preclinical studies.

In preclinical investigations, CAS No. 2172570-22-6 has shown promise as an inhibitor of enzymes associated with metabolic disorders. The triazole moiety's ability to disrupt aberrant signaling pathways has led researchers to explore its potential in treating metabolic syndromes characterized by insulin resistance and dyslipidemia. Preliminary data suggest that this compound may enhance glucose uptake in adipocytes by modulating AMPK activity—a key regulator of energy homeostasis.

The pharmacological profile of CAS No. 2172570-22-6 also warrants investigation for its immunomodulatory effects. Triazole derivatives have been reported to influence cytokine production and immune cell trafficking, which could be beneficial in managing autoimmune diseases or chronic inflammation. Ongoing studies are evaluating whether this compound can serve as a lead structure for developing immunotherapeutic agents.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling compounds like CAS No. 2172570-22-6 during clinical development. Quality control measures must be stringent to guarantee batch-to-batch consistency, which is critical for reproducible biological activity across experimental conditions.

The future directions for research on CAS No. 2172570-22-6 include exploring its potential as an adjuvant therapy alongside existing treatments for neurological disorders. The ability of triazole-based compounds to cross the blood-brain barrier suggests they may be useful in targeting central nervous system (CNS) pathologies without significant systemic toxicity.

In conclusion,CAS No. 2172570 -22 -6, corresponding to (Z)-N'-[(E)-(5-cyclopentylidene) methylidene]hydrazinecarboxamidine, represents a structurally intriguing compound with multifaceted therapeutic implications. Its unique combination of functional groups positions it as a valuable scaffold for designing novel therapeutics aimed at addressing complex diseases through modulating key biological pathways.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd